Cas no 2138255-21-5 (3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline)

• Product Name: 3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline
• CAS No: 2138255-21-5
• MF: C₁₁H₁₃N₃O₂S
• MW: 251.304820775986
• CID: 5998534
• PubChem ID: 165480925
• Update Time: 2025-10-18

3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline
• EN300-1115698
• 3-[(4-methanesulfonyl-1H-pyrazol-1-yl)methyl]aniline
• 2138255-21-5

• Inchi： 1S/C11H13N3O2S/c1-17(15,16)11-6-13-14(8-11)7-9-3-2-4-10(12)5-9/h2-6,8H,7,12H2,1H3
• InChI Key： ZQJXTDXOHMYTAX-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CC1C=CC=C(C=1)N)(=O)=O

Computed Properties

• Exact Mass: 251.07284784g/mol
• Monoisotopic Mass: 251.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 86.4Ų

Additional information on 3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline

Comprehensive Overview of 3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline (CAS No. 2138255-21-5)

3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline, with the CAS number 2138255-21-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a methanesulfonyl group, a pyrazole ring, and an aniline moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

The growing demand for sulfonamide-based compounds and heterocyclic amines in medicinal chemistry has propelled interest in 3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline. Its structural attributes align with trends in targeting kinase inhibitors and anti-inflammatory agents, which are hot topics in current biomedical research. Online searches frequently include queries like "pyrazole derivatives in drug design" and "sulfonyl group biological activity," reflecting its relevance in scientific discussions.

From a synthetic chemistry perspective, CAS 2138255-21-5 serves as a key building block for constructing complex molecules. Its methanesulfonyl component enhances solubility and metabolic stability, traits highly sought after in pharmaceutical formulations. Recent studies highlight its utility in developing small-molecule therapeutics, particularly for conditions like autoimmune diseases and cancer. This aligns with popular search terms such as "novel sulfonamide drugs 2024" and "pyrazole scaffolds in oncology."

Environmental and regulatory considerations also play a role in the compound's applications. Unlike many traditional sulfonamides, 3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline exhibits improved biodegradability profiles, addressing concerns around green chemistry and sustainable synthesis. Industry forums often discuss its compliance with REACH and FDA guidelines, making it a subject of interest for industrial-scale production.

Analytical characterization of 2138255-21-5 involves advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure high purity, critical for its use in preclinical studies. The compound's stability under various pH conditions further enhances its appeal for formulation scientists, a topic frequently explored in pharmacokinetics research.

Market trends indicate rising investments in custom synthesis of niche intermediates like 3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline. Contract research organizations (CROs) emphasize its role in accelerating hit-to-lead optimization phases. SEO data reveals related searches such as "buy CAS 2138255-21-5" and "pyrazole suppliers for drug development," underscoring its commercial importance.

In conclusion, 3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylaniline (2138255-21-5) represents a convergence of innovative chemistry and practical applications. Its multifaceted properties cater to evolving needs in life sciences, from targeted therapy development to sustainable manufacturing. As research progresses, this compound is poised to remain a focal point in academic and industrial circles alike.